2-thiophenecarbaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone

• IUPAC Name: 8-methyl-N-[(E)-thiophen-2-ylmethylideneamino]-5H-[1,2,4]triazino[5,6-b]indol-3-amine
• InChI: InChI=1S/C15H12N6S/c1-9-4-5-12-11(7-9)13-14(17-12)18-15(21-19-13)20-16-8-10-3-2-6-22-10/h2-8H,1H3,(H2,17,18,20,21)/b16-8+
• InChI Key: RNCYLVLNIHZACU-LZYBPNLTSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2N=NC(=N3)NN=CC4=CC=CS4
• Isomeric SMILES: CC1=CC2=C(C=C1)NC3=C2N=NC(=N3)N/N=C/C4=CC=CS4
• Molecular Formula: C15H12N6S
• Molecular Weight: 308.4 g/mol

Description

2-thiophenecarbaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is a chemical compound that has gained attention in the scientific community for its potential use in various research applications.

Mechanism of Action

The mechanism of action of 2-thiophenecarbaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is not fully understood. However, it is believed that the compound interacts with metal ions through coordination bonds, leading to the formation of a complex that exhibits strong fluorescence.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-thiophenecarbaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone have not been extensively studied. However, the compound has been shown to be non-toxic to cells at low concentrations, making it a potential candidate for use in biological applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-thiophenecarbaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is its strong fluorescence in the presence of copper ions. This makes it a potential candidate for use as a fluorescent probe for metal ion sensing. However, the compound has some limitations, such as its limited solubility in aqueous solutions, which may limit its use in biological applications.

Future Directions

There are several future directions for research on 2-thiophenecarbaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone. One potential direction is to explore its use as a fluorescent probe for other metal ions. Another direction is to investigate its potential use in biological applications, such as imaging and sensing. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential toxicity.

Synthesis Methods

The synthesis of 2-thiophenecarbaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone involves the reaction of 2-thiophenecarbaldehyde with 8-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-carbohydrazide in the presence of a suitable solvent and catalyst. The reaction proceeds under reflux conditions and the product is obtained in good yield.

Scientific Research Applications

2-thiophenecarbaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been studied for its potential use in various research applications. One such application is as a fluorescent probe for the detection of metal ions. The compound has been shown to exhibit strong fluorescence in the presence of copper ions, making it a potential candidate for use in metal ion sensing.